Methyl 2-[4-(2-chloro-4-nitrophenoxy)phenoxy]propanoate

• CAS No.: 63651-43-4
• Molecular Formula: C16H14ClNO6
• Molecular Weight: 351.74 g/mol
• IUPAC Name: methyl 2-[4-(2-chloro-4-nitrophenoxy)phenoxy]propanoate
• InChI: InChI=1S/C16H14ClNO6/c1-10(16(19)22-2)23-12-4-6-13(7-5-12)24-15-8-3-11(18(20)21)9-14(15)17/h3-10H,1-2H3
• InChI Key: LFEFTBKXWPRUTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC=C(C=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

Methyl 2-[4-(2-chloro-4-nitrophenoxy)phenoxy]propanoate is a useful research compound. Its molecular formula is C16H14ClNO6 and its molecular weight is 351.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6.5 g of pulverised potassium hydroxide and 20 g of methyl 4-hydroxy-α-phenoxypropionate in 250 ml of dry dimethyl sulphoxide are charged at 0° C. into a three-necked flask. With stirring, and at a temperature between 0° and 5° C., 19.5 g of 3,4-dichloro-nitrobenzene are added by small amounts and stirring is continued for 12 hours at room temperature. Thereafter the reaction mixture is poured into ice-water and extracted with ethyl acetate. The extract is dried over sodium sulphate and the solvent distilled off to yield an oily product which is then subjected to high vacuum distillation. The resultant substance, viz. methyl 4-(2'-chloro-4'-nitrophenoxy)-α-phenoxypropionate (yield 27 g), boils at 194° C./0.01 Torr (compound 1).